Cas no 41118-83-6 (Urea,N-phenyl-N'-1,3,4-thiadiazol-2-yl-)

• Product Name: Urea,N-phenyl-N'-1,3,4-thiadiazol-2-yl-
• CAS No: 41118-83-6
• MF: C₉H₈N₄OS
• MW: 220.251019477844
• CID: 328944
• PubChem ID: 100304
• Update Time: 2025-04-19

Urea,N-phenyl-N'-1,3,4-thiadiazol-2-yl- Chemical and Physical Properties

Names and Identifiers

• Urea,N-phenyl-N'-1,3,4-thiadiazol-2-yl-
• 1-phenyl-3-(1,3,4-thiadiazol-2-yl)urea
• 1-phenyl-3-[1,3,4]thiadiazol-2-yl-urea
• AC1L2OHS
• AC1Q5LRT
• AC1Q5NG3
• N-(1,3,4-Thiadiazol-2-yl)-N'-phenyl-harnstoff
• N-Phenyl-N'-1,3,4-thiadiazol-2-ylurea
• NSC285686
• SureCN7713468
• NSC-285686
• CHEMBL1449262
• HMS1674P09
• DTXSID70194061
• 41118-83-6
• Urea, N-phenyl-N'-1,3,4-thiadiazol-2-yl-
• 3-(N-(4-ACETYLPHENYL)CARBAMOYL)PROP-2-ENOICACID
• MLS000029794
• SCHEMBL7713468
• AKOS000639058
• BDBM96558
• SMR000009598
• HMS2283F17
• N-phenyl-N'-(1,3,4-thiadiazol-2-yl)urea
• cid_100304
• NSC 285686
• CL-92032

• Inchi： 1S/C9H8N4OS/c14-8(12-9-13-10-6-15-9)11-7-4-2-1-3-5-7/h1-6H,(H2,11,12,13,14)
• InChI Key： GFFHLIHHQYTOFL-UHFFFAOYSA-N
• SMILES： S1C=NN=C1NC(NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 220.04204
• Monoisotopic Mass: 220.04188206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 95.2Ų

Experimental Properties

• PSA: 66.91